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Compound of Interest

Compound Name: Fluorogen binding modulator-1

Cat. No.: B1224862 Get Quote

Welcome to the technical support center for Fluorogen Binding Modulator-1 (FBM-1)

experiments. This resource provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing their

FBM-1 based assays.

Understanding FBM-1 Technology
Fluorogen Binding Modulator-1 (FBM-1) is part of the Fluorogen Activating Protein (FAP)

technology. FAPs are genetically encoded reporters, typically single-chain antibody fragments

(scFv), that bind to specific non-fluorescent or dimly fluorescent small molecules called

fluorogens.[1][2][3] Upon binding to the FAP, the fluorogen undergoes a conformational change

that results in a dramatic increase in its fluorescence quantum yield, leading to a bright

fluorescent signal.[2][3][4] This technology offers high signal-to-noise ratios because the

unbound fluorogen remains dark, eliminating the need for wash steps in many applications.[1]

[2]

The FBM-1 system, like other FAP systems, consists of two components:

The FBM-1 Tag: A protein tag that is genetically fused to the protein of interest.

The Fluorogen: A specific small molecule dye that binds to the FBM-1 tag and becomes

fluorescent.
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Fluorogens can be designed to be cell-permeable or cell-impermeable, allowing for the specific

labeling of intracellular or cell-surface protein populations, respectively.[1][4] This makes FBM-1

a versatile tool for various applications, including live-cell imaging and flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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